Cas no 1093759-59-1 (Tert-Butyl 4-methoxy-1H-indole-1-carboxylate)
1093759-59-1 structure
Product Name:Tert-Butyl 4-methoxy-1H-indole-1-carboxylate
CAS No:1093759-59-1
MF:C14H17NO3
MW:247.289684057236
MDL:MFCD09834877
CID:1039470
PubChem ID:49758848
Update Time:2025-04-20
Tert-Butyl 4-methoxy-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-methoxy-1H-indole-1-carboxylate
- 4-Methoxy-1H-indole-1-carboxylic acid tert-butyl ester
- N-BOC-4-METHOXYINDOLE
- tert-butyl 4-methoxyindole-1-carboxylate
- 4-methoxyindole-1-carboxylic acid tert-butyl ester
- AK104837
- ANW-70945
- CTK8C4012
- KB-80947
- N-t-boc-4-methoxyindole
- SureCN8211914
- t-Butyl 4-methoxyindole-1-carboxylate
- FCH1627018
- AX8239045
- 2-Methyl-2-propanyl 4-methoxy-1H-indole-1-carboxylate
- F52694
- A895062
- 1093759-59-1
- AKOS016008051
- DTXSID90677962
- DS-4404
- DB-371435
- SCHEMBL8211914
- tert-Butyl4-methoxy-1H-indole-1-carboxylate
- CS-M0034
- Tert-Butyl 4-methoxy-1H-indole-1-carboxylate
-
- MDL： MFCD09834877
- Inchi： 1S/C14H17NO3/c1-14(2,3)18-13(16)15-9-8-10-11(15)6-5-7-12(10)17-4/h5-9H,1-4H3
- InChI Key： DNCPOYDMSDZLSB-UHFFFAOYSA-N
- SMILES： O(C(N1C=CC2C(=CC=CC1=2)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 247.12091
- Monoisotopic Mass: 247.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- XLogP3: 3.2
Experimental Properties
- Density: 1.10
- PSA: 40.46
Tert-Butyl 4-methoxy-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147788-1g |
tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 95% | 1g |
$172 | 2021-08-05 | |
| Chemenu | CM147788-5g |
tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 95% | 5g |
$470 | 2021-08-05 | |
| Chemenu | CM147788-5g |
tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 95% | 5g |
$*** | 2023-04-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B856540-5g |
tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 98% | 5g |
730.80 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FG328-1g |
Tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 97% | 1g |
350.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FG328-200mg |
Tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 97% | 200mg |
99.0CNY | 2021-08-03 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01495-10g |
Tert-butyl 4-methoxyindole-1-carboxylate |
1093759-59-1 | 95% | 10g |
$750 | 2023-09-07 | |
| Alichem | A199009212-5g |
tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 95% | 5g |
$533.18 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1212426-5g |
tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 95% | 5g |
$300 | 2024-07-23 | |
| eNovation Chemicals LLC | D220905-5g |
tert-Butyl 4-methoxy-1H-indole-1-carboxylate |
1093759-59-1 | 97% | 5g |
$230 | 2024-05-23 |
Tert-Butyl 4-methoxy-1H-indole-1-carboxylate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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